1-tert-Butyl-3,4-dihydroisoquinoline-7-carbaldehyde

• CAS No.: 823236-20-0
• Molecular Formula: C14H17NO
• Molecular Weight: 215.29 g/mol
• IUPAC Name: 1-tert-butyl-3,4-dihydroisoquinoline-7-carbaldehyde
• InChI: InChI=1S/C14H17NO/c1-14(2,3)13-12-8-10(9-16)4-5-11(12)6-7-15-13/h4-5,8-9H,6-7H2,1-3H3
• InChI Key: GPMMOBKDDVPMEH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NCCC2=C1C=C(C=C2)C=O

Description

1-tert-Butyl-3,4-dihydroisoquinoline-7-carbaldehyde is a chemical compound belonging to the class of isoquinolines Isoquinolines are heterocyclic aromatic organic compounds that are structurally related to quinoline This compound is characterized by the presence of a tert-butyl group at the first position, a dihydroisoquinoline core, and an aldehyde functional group at the seventh position

Preparation Methods

The synthesis of 1-tert-Butyl-3,4-dihydroisoquinoline-7-carbaldehyde typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Isoquinoline Core: The isoquinoline core can be synthesized through the Pictet-Spengler reaction, which involves the condensation of a β-phenylethylamine with an aldehyde or ketone.

Introduction of the tert-Butyl Group: The tert-butyl group can be introduced via Friedel-Crafts alkylation using tert-butyl chloride and a Lewis acid catalyst such as aluminum chloride.

Reduction and Functionalization: The reduction of the isoquinoline core to dihydroisoquinoline can be achieved using hydrogenation or other reducing agents. The aldehyde group can be introduced through formylation reactions using reagents like Vilsmeier-Haack or Duff formylation.

Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring higher yields and purity.

Chemical Reactions Analysis

1-tert-Butyl-3,4-dihydroisoquinoline-7-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The tert-butyl group can undergo electrophilic substitution reactions, such as nitration or halogenation, under appropriate conditions.

Condensation: The aldehyde group can participate in condensation reactions, forming imines or Schiff bases when reacted with amines.

Common reagents and conditions used in these reactions include acidic or basic catalysts, solvents like dichloromethane or ethanol, and controlled temperatures.

Scientific Research Applications

1-tert-Butyl-3,4-dihydroisoquinoline-7-carbaldehyde has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It serves as a precursor for the development of therapeutic agents targeting various diseases.

Industry: The compound is utilized in the production of fine chemicals and as a building block in material science.

Mechanism of Action

The mechanism of action of 1-tert-Butyl-3,4-dihydroisoquinoline-7-carbaldehyde involves its interaction with specific molecular targets and pathways. The aldehyde group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially inhibiting their activity. The dihydroisoquinoline core may interact with biological receptors, modulating their function. These interactions can lead to various biological effects, such as antimicrobial or anticancer activities.

Comparison with Similar Compounds

1-tert-Butyl-3,4-dihydroisoquinoline-7-carbaldehyde can be compared with other similar compounds, such as:

1-tert-Butyl-3,4-dihydroisoquinoline-2-carboxylate: This compound has a carboxylate group instead of an aldehyde group, leading to different reactivity and applications.

1-tert-Butyl-3,4-dihydroisoquinoline-7-methanol:

1-tert-Butyl-3,4-dihydroisoquinoline-7-nitrile: This compound has a nitrile group, which imparts different chemical properties and reactivity compared to the aldehyde group.

The uniqueness of this compound lies in its specific functional groups and the resulting chemical and biological properties.